Cas no 2649082-72-2 (tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate
• CAS No: 2649082-72-2
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6078106
• PubChem ID: 165619959
• Update Time: 2025-06-15

tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate
• EN300-1893585
• 2649082-72-2

• Inchi： 1S/C11H18N2O3/c1-8(12-7-14)9-5-13(6-9)10(15)16-11(2,3)4/h8-9H,5-6H2,1-4H3
• InChI Key： CJWXOIYCERXCEN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C)N=C=O)C1)=O

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate (CAS No. 2649082-72-2)

Tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate, with the chemical formula C₁₁H₁₇NO₃, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number 2649082-72-2, serves as a crucial intermediate in the development of novel therapeutic agents. Its unique structural features, particularly the presence of an isocyanate group and an azetidine ring, make it a versatile building block for various chemical transformations.

The isocyanate functionality in Tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate is highly reactive and participates in a wide range of chemical reactions, including condensation reactions with amines and alcohols. This reactivity makes it an invaluable precursor in the synthesis of polymers, coatings, and specialty chemicals. Additionally, the azetidine ring introduces a cyclic structure that can influence the pharmacokinetic properties of derived compounds, making it particularly relevant in drug design.

In recent years, there has been growing interest in the development of azetidine-based scaffolds due to their potential in modulating biological pathways. The compound Tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate has been explored in several research studies for its ability to serve as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in inflammatory and infectious diseases.

One of the most compelling aspects of Tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate is its role in medicinal chemistry. The combination of the isocyanate group and the azetidine ring provides a unique platform for structural diversity, enabling the creation of molecules with tailored biological activities. This has led to several innovative approaches in drug discovery, where derivatives of this compound have shown promise in preclinical studies.

The synthesis of Tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isocyanate group necessitates careful handling to prevent unwanted side reactions, such as polymerization or decomposition. Despite these challenges, advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in industrial applications.

Recent studies have highlighted the potential of Tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate in the development of targeted therapies. For example, researchers have synthesized analogs of this compound that exhibit inhibitory activity against enzymes implicated in cancer progression. The azetidine ring has been found to enhance binding affinity and selectivity, making these derivatives attractive candidates for further development.

The pharmaceutical industry has also explored the use of Tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate in the production of vaccines and immunomodulatory agents. The structural features of this compound allow for modifications that can enhance its stability and bioavailability, making it suitable for therapeutic applications. Furthermore, its reactivity with biological molecules has been leveraged to develop conjugates that target specific disease pathways.

In conclusion, Tert-butyl 3-(1-isocyanatoethyl)azetidine-1-carboxylate (CAS No. 2649082-72-2) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural attributes and reactivity make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow further.